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Compound of Interest

Compound Name: 2,6-Difluoropyridine

Cat. No.: B073466

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of 2,6-Difluoropyridine in a laboratory setting. Adherence to

these procedures is essential for ensuring the safety of all personnel and the integrity of your
research.

2,6-Difluoropyridine is a flammable liquid and vapor that can cause skin and serious eye
irritation, and may also lead to respiratory irritation.[1][2][3][4] Understanding and mitigating

these risks through proper personal protective equipment (PPE), handling procedures, and
disposal methods is paramount.

Essential Safety Information at a Glance

For quick reference, the following table summarizes the key physical, chemical, and safety data
for 2,6-Difluoropyridine.
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Property Value Source(s)
Molecular Formula CsHsF2N [31[5]
Molecular Weight 115.08 g/mol [31[5][6]
Colorless to reddish-violet
Appearance o [2][5]
liquid

1245°C/256.1 °F @ 743

Boiling Point mmHg [2][61[7]
Flash Point 33°C/91.4 °F (closed cup) [2][6]
Density 1.268 g/mL at 25 °C [61[7]
Signal Word Warning [1112]141181
Hazard Statements H226, H315, H319, H335 [1][3][6]

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for the safe handling of 2,6-
Difluoropyridine.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][4][8]
Keep away from heat, sparks, open flames, and other ignition sources.[1][2][4][8] The
storage area should be locked.[1][4][8]

e Incompatible Materials: Avoid storage with strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is your first line of defense. The following table details the
required PPE for handling 2,6-Difluoropyridine.
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. Specifications and
Body Part Required PPE ]
Rationale

o Conforming to EN 166 (EU) or
Safety goggles with side-

Eyes/Face ) ) NIOSH (US) standards to
shields or a face shield. _
protect against splashes.[1]

) Flame-retardant and To protect against skin contact
Skin/Body ) ) ) ) ]
impervious lab coat or clothing.  and in case of fire.[1]
Chemical-resistant gloves o
To prevent skin irritation upon
Hands (e.g., neoprene, butyl rubber,

o contact.[1][5][9]
nitrile).

To avoid inhalation of vapors

which may cause respiratory
Use in a well-ventilated area or irritation. A respirator with a
with a full-face respirator. type ABEK (EN14387) filter is

recommended if exposure

limits are exceeded.[1][5][6]

Respiratory

Handling Procedures

o Ventilation: Always handle 2,6-Difluoropyridine in a well-ventilated area, preferably within a
chemical fume hood.[1][5][10]

e Preventing Ignition: Use non-sparking tools and explosion-proof equipment.[1][2][10] Take
precautionary measures against static discharge by grounding and bonding containers and
receiving equipment.[1][2][4][8]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][8] Do not eat,
drink, or smoke in the laboratory.

o Clothing: Contaminated clothing should be removed immediately and washed before reuse.

[1](21[4]

Spill Response

In the event of a spill, follow these procedures immediately:
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» Evacuate and Alert: Notify personnel in the immediate area and restrict access.
o Ventilate: Ensure the area is well-ventilated, using fume hoods to vent vapors outside.[11]

e Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.[1][10][11]

o Containment: For minor spills (typically less than 1 liter), use a spill kit with inert absorbent
material (e.g., sand, earth, vermiculite) to contain the spill.[11][12] Do not use combustible
materials.

e Cleanup:
o Wear appropriate PPE, including respiratory protection.

o Carefully collect the absorbed material using non-sparking tools and place it in a suitable,
labeled container for hazardous waste.[11]

o Decontaminate the spill area with a suitable solvent, followed by soap and water.

» Major Spills: For large spills, or if you are unsure how to proceed, evacuate the area and
contact your institution's emergency response team.

Disposal Plan

Proper disposal of 2,6-Difluoropyridine and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Classification: 2,6-Difluoropyridine is classified as a flammable liquid and hazardous
waste.

o Containerization: Collect waste 2,6-Difluoropyridine and any contaminated materials (e.g.,
absorbent pads, gloves, lab coats) in a designated, properly labeled, and sealed container.
The label should clearly indicate "Hazardous Waste" and list the contents.[11]

o Disposal Route: Dispose of the contents and container through an approved waste disposal
plant in accordance with local, regional, and national regulations.[1][2][4][8] Do not empty
into drains.[2][8][12][13]
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Workflow for Safe Handling of 2,6-Difluoropyridine

The following diagram illustrates the logical workflow for safely managing 2,6-Difluoropyridine
within a laboratory setting.
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Receipt of 2,6-Difluoropyridine

i
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Handling in Fume Hood with Non-Sparking Tools
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Execute Spill Response Protocol

~
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Caption: Workflow for the safe handling and disposal of 2,6-Difluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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